N-(2,4-dimethoxyphenyl)-2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[[1-(2-hydroxyethyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H19N5O5S/c1-26-10-3-4-12(13(7-10)27-2)19-14(24)9-28-17-20-15-11(16(25)21-17)8-18-22(15)5-6-23/h3-4,7-8,23H,5-6,9H2,1-2H3,(H,19,24)(H,20,21,25)
• InChI Key: BTOYDKRUZCITNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NC3=C(C=NN3CCO)C(=O)N2)OC
• Molecular Formula: C17H19N5O5S
• Molecular Weight: 405.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H19N5O5S and its molecular weight is 405.43. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Applications

The synthesis of heterocyclic compounds, including pyrazolo[3,4-d]pyrimidin-6-yl derivatives, is a significant area of research due to their diverse biological activities and potential therapeutic applications. One study details the heterocyclic synthesis with activated nitriles, exploring the synthesis of polyfunctionally substituted heterocycles including pyrimidines, pyrazolo, chromeno, and thiophene derivatives through various reactions involving compound 1a and acetic anhydride among other bifunctional compounds (Elian, Abdelhafiz, & abdelreheim, 2014). This research underscores the versatility of heterocyclic chemistry in generating compounds with potential scientific applications, including drug discovery.

Antimicrobial Activity

Another crucial area of research is the investigation into the antimicrobial properties of heterocyclic compounds derived from pyrazolo[3,4-d]pyrimidin-6-yl. Studies have shown that certain derivatives exhibit antimicrobial activity, pointing towards their potential use in developing new antimicrobial agents. For instance, the synthesis and evaluation of antimicrobial activities of new heterocycles incorporating the antipyrine moiety have been documented, where derivatives were tested and showed promising results (Bondock, Rabie, Etman, & Fadda, 2008).

Radioligand Imaging Applications

In the field of diagnostic imaging, derivatives of pyrazolo[3,4-d]pyrimidin-6-yl have been explored for their potential as radioligands. Research on the radiosynthesis of specific ligands for imaging the translocator protein with PET highlights the synthesis and potential application of these compounds in neuroimaging and the study of neuroinflammatory processes (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008). This application is particularly relevant for the non-invasive study of brain disorders and could facilitate the development of diagnostic and therapeutic strategies.

Anticancer Activity

The design and synthesis of derivatives for potential anticancer applications are another critical area of research. Compounds such as 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been synthesized and tested for their in vitro cytotoxic activity, revealing promising anticancer properties against various cancer cell lines (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020). This research direction holds potential for the discovery of new therapeutic agents in oncology.